Cas no 1227598-05-1 (3,6-Difluoro-2-methylpyridine)

3,6-Difluoro-2-methylpyridine is a fluorinated pyridine derivative characterized by its unique structural features, including fluorine substituents at the 3- and 6-positions and a methyl group at the 2-position. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, where its fluorine atoms enhance reactivity and metabolic stability. The methyl group further contributes to steric and electronic modulation, making it valuable for fine-tuning molecular properties. Its high purity and well-defined structure ensure consistent performance in cross-coupling reactions and other transformations. The compound’s stability under standard handling conditions and compatibility with diverse reaction conditions make it a practical choice for research and industrial applications.

3,6-Difluoro-2-methylpyridine structure

Product Name:3,6-Difluoro-2-methylpyridine

CAS No:1227598-05-1

MF:C₆H₅F₂N

MW:129.107408285141

CID:5950824

PubChem ID:118534712

Update Time:2025-06-09

3,6-Difluoro-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

- 3,6-Difluoro-2-methylpyridine
- Pyridine, 3,6-difluoro-2-methyl-
- EN300-6497546
- 1227598-05-1
- SCHEMBL17285647
- Inchi： 1S/C6H5F2N/c1-4-5(7)2-3-6(8)9-4/h2-3H,1H3
- InChI Key： XJCFNRPOVUQDRD-UHFFFAOYSA-N
- SMILES： C1(C)=NC(F)=CC=C1F

Computed Properties

Exact Mass: 129.03900549g/mol
Monoisotopic Mass: 129.03900549g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 97.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 12.9Å²

Experimental Properties

Density: 1.202±0.06 g/cm3(Predicted)
Boiling Point: 129.0±35.0 °C(Predicted)
pka: -2.13±0.10(Predicted)

3,6-Difluoro-2-methylpyridine Pricemore >>

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